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Compound of Interest

Compound Name: cis-3-Hexenyl Hexanoate

Cat. No.: B1585521

Introduction

cis-3-Hexenyl Hexanoate (CAS No. 31501-11-8) is a fatty acid ester recognized for its
powerful, diffusive fruity-green aroma, reminiscent of pear and pineapple. This compound is a
key component in the flavor and fragrance industry, utilized in a variety of products to impart
these characteristic notes. For researchers, scientists, and drug development professionals, a
thorough understanding of its solubility in different solvents is crucial for formulation, quality
control, and various analytical procedures. This technical guide provides a comprehensive
overview of the solubility of cis-3-Hexenyl Hexanoate, including both qualitative and
guantitative data, alongside a detailed experimental protocol for its determination.

Core Data Presentation: Solubility of cis-3-Hexenyl
Hexanoate

Precise quantitative solubility data for cis-3-Hexenyl Hexanoate is not extensively available in
published literature. However, based on available safety data sheets and chemical databases,
a qualitative and estimated solubility profile has been compiled.

Table 1: Qualitative and Estimated Quantitative Solubility of cis-3-Hexenyl Hexanoate
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Solvent Solubility Temperature (°C) Notes

. Predicted solubility of
Water Practically Insoluble 25

0.024 g/L.

Alcohol Soluble Not Specified

Propylene Glycol Soluble Not Specified

QOils Soluble Not Specified

] ) Requires sonication;
Dimethyl Sulfoxide 100 mg/mL (504.29 N )
Not Specified hygroscopic DMSO

(DMSO) mM)

can impact solubility.

Data for a Structurally Analogous Compound: Hexyl
Hexanoate

To provide a more comprehensive understanding and predictive insight into the solubility of cis-
3-Hexenyl Hexanoate, the following table presents extensive quantitative solubility data for its
saturated analogue, Hexyl Hexanoate (CAS No. 6378-65-0). Given the high degree of
structural similarity, this data serves as a valuable reference for estimating the solubility of cis-
3-Hexenyl Hexanoate in a wide range of organic solvents.

Table 2: Quantitative Solubility of Hexyl Hexanoate at 25°C
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Solvent Solubility (g/L)
Ethanol 10398.46
Methanol 10982.69
Isopropanol 9025.89
Water 0.2

Ethyl Acetate 11892.97
n-Propanol 7713.08
Acetone 19055.49
n-Butanol 7260.72
Acetonitrile 9356.05
Dimethylformamide (DMF) 10488.3
Toluene 3677.95
Isobutanol 6451.14
1,4-Dioxane 9474.52
Methyl Acetate 7081.2
Tetrahydrofuran (THF) 13477.55
2-Butanone 10713.16
n-Pentanol 4354.83
sec-Butanol 6996.8
n-Hexane 2489.66
Ethylene Glycol 582.18
N-Methyl-2-pyrrolidone (NMP) 7743.37
Cyclohexane 3928.37
Dimethyl Sulfoxide (DMSO) 11212.36
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n-Butyl Acetate 9343.17
n-Octanol 1857.81
Chloroform 14327.77
n-Propyl Acetate 6924.7
Acetic Acid 6387.48
Dichloromethane 15282.35
Cyclohexanone 15671.42
Propylene Glycol 1105.35
Isopropyl Acetate 7595.02
N,N-Dimethylacetamide (DMAC) 6271.03
2-Ethoxyethanol 3937.37
Isopentanol 6671.86
n-Heptane 936.05
Ethyl Formate 4830.64
1,2-Dichloroethane 12224.23
n-Hexanol 4350.33
2-Methoxyethanol 6714.29
Isobutyl Acetate 3673.73
Tetrachloromethane 2615.46
n-Pentyl Acetate 4658.07

Diethylene glycol monoethyl ether (Transcutol) 12686.19

n-Heptanol 1631.79
Ethylbenzene 1915.25
Methyl isobutyl ketone (MIBK) 5358.68
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2-Propoxyethanol 5063.35
tert-Butanol 9673.47
Methyl tert-butyl ether (MTBE) 10801.73
2-Butoxyethanol 2806.61
Propionic Acid 4779.43
o-Xylene 1971.73
Formic Acid 1082.78
Diethyl Ether 12154.27
m-Xylene 2151.47
p-Xylene 2615.51
Chlorobenzene 5037.62
Dimethyl Carbonate 1426.99
n-Octane 353.6
Formamide 2020.3
Cyclopentanone 11825.74
2-Pentanone 10816.13

Experimental Protocols

The following is a detailed methodology for the determination of the solubility of a liquid ester,
such as cis-3-Hexenyl Hexanoate, in various solvents. This protocol is based on the principles
of the shake-flask method, a widely accepted technique for solubility measurement.

Objective: To determine the saturation concentration of cis-3-Hexenyl Hexanoate in a
selection of solvents at a controlled temperature.

Materials:

» cis-3-Hexenyl Hexanoate (high purity)
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» Selected solvents (analytical grade or higher)

e Glass vials with screw caps and PTFE septa

e Volumetric flasks and pipettes

e Analytical balance

» Thermostatically controlled shaker or incubator

e Centrifuge

o Syringe filters (chemically inert, e.g., PTFE, with a pore size of 0.22 um)

o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
with a suitable detector (e.g., UV-Vis or FID)

Procedure:

e Preparation of Standard Solutions:

o Accurately prepare a series of standard solutions of cis-3-Hexenyl Hexanoate in the
chosen solvent at known concentrations. These will be used to generate a calibration

curve.

o Sample Preparation (Shake-Flask Method):

o Add an excess amount of cis-3-Hexenyl Hexanoate to a glass vial containing a known
volume of the selected solvent. The excess is crucial to ensure that a saturated solution is
achieved.

o Tightly cap the vials to prevent solvent evaporation.

o Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,
25°C).

o Agitate the samples for a sufficient period to reach equilibrium. A preliminary study may be
necessary to determine the time to equilibrium (typically 24-72 hours).
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» Phase Separation:

o After the equilibration period, allow the vials to stand undisturbed at the controlled
temperature for a minimum of 24 hours to allow for the separation of the undissolved
ester.

o To further ensure the separation of the undissolved solute, centrifuge the vials at a high
speed.

e Sample Analysis:

o

Carefully withdraw an aliquot of the clear supernatant using a syringe.

[¢]

Filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any
remaining undissolved micro-droplets.

Dilute the filtered saturated solution with the solvent to a concentration that falls within the

[¢]

range of the calibration curve.

[¢]

Analyze the diluted sample using a validated HPLC or GC method.
e Quantification:

o Using the calibration curve generated from the standard solutions, determine the
concentration of cis-3-Hexenyl Hexanoate in the diluted sample.

o Calculate the solubility of cis-3-Hexenyl Hexanoate in the solvent by accounting for the
dilution factor.

Analytical Method Considerations:

o HPLC: Areverse-phase C18 column is often suitable for the analysis of esters. The mobile
phase could consist of a mixture of acetonitrile and water or methanol and water. Detection
can be performed using a UV-Vis detector at an appropriate wavelength.

e GC: A non-polar or medium-polarity capillary column is recommended. The injector and
detector temperatures should be optimized to ensure proper volatilization and detection of
the analyte. An FID is a common detector for this type of compound.
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 To cite this document: BenchChem. [The Solubility Profile of cis-3-Hexenyl Hexanoate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585521#solubility-of-cis-3-hexenyl-hexanoate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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